N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamide

• IUPAC Name: N-(2-acetamido-5-methoxyphenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C17H18N2O3S/c1-12(20)18-15-9-8-13(22-2)10-16(15)19-17(21)11-23-14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: NGCVWRSIXDERJW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)OC)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamide, also known as Acetaminophen, is a widely used analgesic and antipyretic drug. It is a white, crystalline powder that is soluble in water and alcohol. Acetaminophen is a derivative of acetanilide and is commonly used for the treatment of mild to moderate pain, fever, and inflammation.

Mechanism of Action

The exact mechanism of action of N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden is not fully understood. It is believed to inhibit the synthesis of prostaglandins, which are responsible for pain and inflammation. N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden is also thought to act on the central nervous system to reduce pain perception.
Biochemical and Physiological Effects:
N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden is metabolized in the liver by the cytochrome P450 enzymes. The major metabolite of N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden is N-acetyl-p-benzoquinone imine (NAPQI), which is toxic to the liver. However, under normal conditions, NAPQI is rapidly detoxified by glutathione. N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden has a half-life of approximately 2-3 hours and is excreted in the urine as glucuronide and sulfate conjugates.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden in lab experiments is its well-established safety profile. N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden has been used for many years and is considered a safe and effective analgesic and antipyretic drug. However, one limitation of using N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden in lab experiments is its relatively weak analgesic effect compared to other pain management drugs.

Future Directions

There are several future directions for research on N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden. One area of research is the development of new formulations of N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden that can provide more effective pain relief. Another area of research is the investigation of the long-term effects of N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden use on liver function. Additionally, there is a need for more research on the mechanism of action of N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden to improve our understanding of its analgesic and antipyretic properties.

Synthesis Methods

The synthesis of N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden involves the reaction of p-acetamidophenol with thionyl chloride to form p-acetamidophenyl chloride, which is then reacted with 4-methoxythiophenol to form N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamide.

Scientific Research Applications

N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden has been extensively studied for its analgesic and antipyretic properties. It is commonly used in clinical trials to evaluate the efficacy of new pain management drugs. N-[2-(acetylamino)-5-methoxyphenyl]-2-(phenylthio)acetamiden is also used as a control drug in pharmacological studies to compare the effects of other drugs on pain and inflammation.